N,N-dimethyl-3-naphthalen-2-ylpropanamide

• IUPAC Name: N,N-dimethyl-3-naphthalen-2-ylpropanamide
• InChI: InChI=1S/C15H17NO/c1-16(2)15(17)10-8-12-7-9-13-5-3-4-6-14(13)11-12/h3-7,9,11H,8,10H2,1-2H3
• InChI Key: GRLIEFQKACFUSY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol

Description

N,N-dimethyl-3-naphthalen-2-ylpropanamide, also known as DMAPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMAPA belongs to the class of amides and is synthesized through a well-established method.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-3-naphthalen-2-ylpropanamide is not fully understood. However, it is believed that the compound works by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
N,N-dimethyl-3-naphthalen-2-ylpropanamide has been shown to have minimal toxicity and is considered safe for use in laboratory experiments. It has been found to have low levels of cytotoxicity and does not cause significant damage to cells or tissues. Additionally, N,N-dimethyl-3-naphthalen-2-ylpropanamide has been shown to have minimal effects on the immune system, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-3-naphthalen-2-ylpropanamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, its low toxicity and minimal effects on the immune system make it a safe and reliable candidate for testing. However, one of the limitations of N,N-dimethyl-3-naphthalen-2-ylpropanamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N,N-dimethyl-3-naphthalen-2-ylpropanamide. One potential area of focus is the development of new antimicrobial and antifungal drugs based on the compound. Additionally, further research is needed to fully understand the mechanism of action of N,N-dimethyl-3-naphthalen-2-ylpropanamide and its potential applications in the field of organic electronics. Finally, there is a need for further studies to explore the potential side effects of N,N-dimethyl-3-naphthalen-2-ylpropanamide and its safety for use in humans.

Synthesis Methods

N,N-dimethyl-3-naphthalen-2-ylpropanamide is synthesized by reacting 3-naphthalen-2-ylpropanoic acid with N,N-dimethylamine in the presence of a coupling agent. The reaction takes place at room temperature and yields N,N-dimethyl-3-naphthalen-2-ylpropanamide as a white solid.

Scientific Research Applications

N,N-dimethyl-3-naphthalen-2-ylpropanamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant antimicrobial and antifungal properties, making it a promising candidate for the development of new drugs. Additionally, N,N-dimethyl-3-naphthalen-2-ylpropanamide has been shown to have potential applications in the field of organic electronics, where it can be used as a charge transport material.